Cas no 1805321-46-3 (3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1805321-46-3
• MF: C₇H₃BrClF₂NO
• MW: 270.45862698555
• CID: 4845261
• Update Time: 2025-08-03

3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C7H3BrClF2NO/c8-4-1-3(6(9)13)2-12-5(4)7(10)11/h1-2,7H
• InChI Key： CHZZQQSZBBJZLE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)Cl)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 2.7
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride

Comprehensive Guide to 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805321-46-3): Properties, Applications, and Market Insights

3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805321-46-3) is a specialized heterocyclic compound with significant relevance in modern pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a bromine atom, a difluoromethyl group, and a reactive carbonyl chloride moiety, making it a versatile intermediate for synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

The molecular structure of 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride offers multiple sites for chemical modification, which explains its growing popularity in medicinal chemistry. The presence of both halogen and fluorine substituents enhances its binding affinity to biological targets, while the carbonyl chloride group provides excellent reactivity for further derivatization. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, addressing current challenges in personalized medicine and antibiotic resistance.

From a commercial perspective, the demand for 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride has seen steady growth, particularly in regions with strong biotech and pharmaceutical sectors. Manufacturers are optimizing synthesis routes to improve yield and purity, responding to the compound's increasing application in high-throughput screening and combinatorial chemistry. The global market for such fine chemicals is projected to expand significantly, driven by innovations in targeted therapy and sustainable agriculture.

Quality control of 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride typically involves advanced analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements for research-grade materials and GMP production. Storage recommendations usually emphasize protection from moisture and maintenance at controlled temperatures to preserve the reactivity of the carbonyl chloride functionality.

Environmental and safety considerations for handling 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride follow standard laboratory protocols for reactive intermediates. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation. The compound's stability profile makes it suitable for international shipping, complying with chemical transportation regulations.

Innovative applications continue to emerge for 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride, particularly in bioconjugation techniques and proteomics research. Its ability to form stable amide bonds makes it valuable for protein labeling and biomarker development. These cutting-edge uses align with current trends in precision medicine and diagnostic imaging, positioning the compound as a key player in next-generation life science tools.

The synthesis of 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride typically involves multi-step processes starting from commercially available pyridine precursors. Recent patent literature describes improved methods for introducing the difluoromethyl group while maintaining high regioselectivity. These advancements contribute to more sustainable production by reducing organic solvent usage and improving atom economy.

Academic and industrial researchers frequently inquire about the structure-activity relationship of 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride derivatives. The compound's modular design allows systematic exploration of pharmacophore variations, supporting rational drug design approaches. This characteristic has made it particularly valuable in fragment-based drug discovery campaigns targeting challenging protein-protein interactions.

Looking ahead, the scientific community anticipates expanded use of 3-Bromo-2-(difluoromethyl)pyridine-5-carbonyl chloride in click chemistry applications and metal-organic framework (MOF) development. Its balanced lipophilicity and electronic properties make it attractive for designing novel functional materials with applications ranging from molecular sensing to catalysis.